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Compound of Interest

Compound Name: Aluminum calcium silicate

Cat. No.: B073308

Application Note

Tobermorite-like Calcium-Aluminate-Silicate-Hydrate (C-A-S-H) phases are synthetic
analogues of the naturally occurring tobermorite mineral. These materials are of significant
interest to researchers in materials science and cement chemistry due to their unique
properties, including high strength-to-weight ratio, thermal stability, and ion-exchange capacity.
In the realm of drug development, the porous structure and biocompatibility of C-A-S-H
materials open avenues for their use as drug delivery vehicles and scaffolds for tissue
engineering. The incorporation of aluminum into the silicate structure can modify the material's
properties, such as its crystallinity and ion-exchange capabilities, making the synthesis of Al-
substituted tobermorite a key area of research.

This document provides a detailed protocol for the hydrothermal synthesis of tobermorite-like
C-A-S-H, outlining the necessary reagents, equipment, and procedural steps. It also includes
guantitative data on the influence of key synthesis parameters on the final product
characteristics to guide researchers in tailoring the material for specific applications.

Experimental Protocols
Materials and Reagents
e Calcium Oxide (CaO) or Calcium Hydroxide (Ca(OH)z)

e Amorphous Silica (SiOz2) (e.g., fumed silica, silica gel)
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e Aluminum source:
o Aluminum Hydroxide (Al(OH)3)
o y-Alumina (y-Al203)
o a-Alumina (a-Al203)
o Deionized Water
o Acetone (for washing)
Equipment
o Laboratory balance (x 0.001 g)
o Magnetic stirrer with heating plate
e pH meter
» Autoclave with polytetrafluoroethylene (PTFE) liners
e Oven
e Mortar and pestle or ball mill
o Filtration apparatus (e.g., Bichner funnel with vacuum flask)

o Characterization equipment: X-ray Diffractometer (XRD), Scanning Electron Microscope
(SEM), Thermogravimetric Analyzer (TGA), Differential Scanning Calorimeter (DSC).

Synthesis Procedure

The hydrothermal synthesis of tobermorite-like C-A-S-H generally follows a dissolution-
precipitation mechanism. The initial reactants dissolve in the aqueous solution under elevated
temperature and pressure, forming a poorly crystalline Calcium-Silicate-Hydrate (C-S-H) gel.
With prolonged hydrothermal treatment, this gel transforms into crystalline tobermorite. The
incorporation of aluminum influences the kinetics of this transformation and the final properties
of the C-A-S-H product.[1]
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Step 1: Preparation of the Precursor Slurry

o Calculate the required masses of CaO (or Ca(OH)z), SiOz, and the aluminum source to
achieve the desired molar ratios. A common target is a Ca/(Si+Al) molar ratio of
approximately 0.83.[2] The Al/(Al+Si) molar ratio can be varied to investigate its effect on the
final product.

» In a beaker, mix the weighed amounts of the starting materials with deionized water to
achieve a specific water-to-solid (W/S) ratio, typically around 10.0.

« Stir the mixture vigorously using a magnetic stirrer for a predetermined time (e.g., 30
minutes) to ensure a homogeneous suspension.

Step 2: Hydrothermal Treatment
» Transfer the precursor slurry into a PTFE-lined stainless steel autoclave.

o Seal the autoclave and place it in a preheated oven or a dedicated autoclave heating
system.

e Heat the autoclave to the desired reaction temperature, typically between 170°C and 200°C.

o Maintain the temperature for the specified reaction time, which can range from a few hours
to several days, depending on the desired crystallinity and phase purity.

Step 3: Product Recovery and Post-Processing
o After the hydrothermal treatment, allow the autoclave to cool down to room temperature.
e Open the autoclave and carefully collect the solid product.

« Filter the product using a Buchner funnel and wash it several times with deionized water to
remove any unreacted ions.

» Afinal wash with acetone is recommended to minimize carbonation upon drying.

e Dry the washed product in an oven at a temperature of around 80-105°C for 24 hours.
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e The dried product can be gently ground using a mortar and pestle to obtain a fine powder for
characterization.

Data Presentation

The following tables summarize the quantitative data on the influence of various synthesis
parameters on the properties of the resulting tobermorite-like C-A-S-H.

Table 1: Effect of Temperature and Time on Tobermorite Crystallinity

) Predominant Observations on
Temperature (°C) Time (hours) L
Phase(s) Crystallinity
Initial formation of
180 8 Tobermorite, C-S-H tobermorite crystals
gel within the amorphous
gel.

Increased crystallinity
180 24 Tobermorite with well-defined

diffraction peaks.

. Further improvement
180 72 Tobermorite ) o
in crystallinity.

Faster formation of
Tobermorite, C-S-H )
200 4 tobermorite compared

el
g to 180°C.

High degree of
200 16 Tobermorite crystallinity achieved
in a shorter time.

Table 2: Influence of Al/(Al+Si) Molar Ratio on Product Characteristics
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AlI(Al+Si) Aluminum Hydrothermal Resulting

: . Morphology
Molar Ratio Source Conditions Phase(s)
0 - 180°C, 48h Tobermorite Platy crystals

] Smaller, more
Al-substituted
0.05 Al(OH)3 180°C, 48h ) aggregated
Tobermorite
crystals

Platy crystals

Al-substituted with some
0.10 y-Al203 180°C, 48h ) ]
Tobermorite fibrous
outgrowths
Al-substituted ] )
) Fiber-like,
Tobermorite,
0.15 0-Al203 180°C, 48h ] elongated
minor unreacted
crystals[1]
0-Al203

Note: The specific surface area and reactivity of the aluminum source can influence the
reaction kinetics and morphology of the final product.[1]

Mandatory Visualization
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Caption: Experimental workflow for the hydrothermal synthesis of tobermorite-like C-A-S-H.
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Caption: Simplified reaction pathway for the hydrothermal synthesis of tobermorite-like C-A-S-
H.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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